TETRAHYDRO-11-DEOXY CORTISOL 3-O-BETA-D-GLUCURONIDE
TETRAHYDRO-11-DEOXY CORTISOL 3-O-BETA-D-GLUCURONIDE
Brand Name:
Vulcanchem
CAS No.:
56162-40-4
VCID:
VC0129447
InChI:
InChI=1S/C27H42O10/c1-25-8-5-14(36-24-21(32)19(30)20(31)22(37-24)23(33)34)11-13(25)3-4-15-16(25)6-9-26(2)17(15)7-10-27(26,35)18(29)12-28/h13-17,19-22,24,28,30-32,35H,3-12H2,1-2H3,(H,33,34)/t13-,14-,15-,16?,17+,19+,20+,21-,22+,24-,25+,26+,27+/m1/s1
SMILES:
CC12CCC(CC1CCC3C2CCC4(C3CCC4(C(=O)CO)O)C)OC5C(C(C(C(O5)C(=O)O)O)O)O
Molecular Formula:
C27H42O10
Molecular Weight:
526.623
TETRAHYDRO-11-DEOXY CORTISOL 3-O-BETA-D-GLUCURONIDE
CAS No.: 56162-40-4
Cat. No.: VC0129447
Molecular Formula: C27H42O10
Molecular Weight: 526.623
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 56162-40-4 |
|---|---|
| Molecular Formula | C27H42O10 |
| Molecular Weight | 526.623 |
| IUPAC Name | (2S,3S,4S,5R,6R)-3,4,5-trihydroxy-6-[[(3R,5R,8R,10S,13S,14S,17R)-17-hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,14,15,16-tetradecahydrocyclopenta[a]phenanthren-3-yl]oxy]oxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C27H42O10/c1-25-8-5-14(36-24-21(32)19(30)20(31)22(37-24)23(33)34)11-13(25)3-4-15-16(25)6-9-26(2)17(15)7-10-27(26,35)18(29)12-28/h13-17,19-22,24,28,30-32,35H,3-12H2,1-2H3,(H,33,34)/t13-,14-,15-,16?,17+,19+,20+,21-,22+,24-,25+,26+,27+/m1/s1 |
| Standard InChI Key | GAIOPZSMDANHBK-JVMSDKPCSA-N |
| SMILES | CC12CCC(CC1CCC3C2CCC4(C3CCC4(C(=O)CO)O)C)OC5C(C(C(C(O5)C(=O)O)O)O)O |
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